Cas no 23799-65-7 (Benzo[b]thiophene-2-acetic acid, 5-chloro-)

• Product Name: Benzo[b]thiophene-2-acetic acid, 5-chloro-
• CAS No: 23799-65-7
• MF: C₁₀H₇ClO₂S
• MW: 226.679380655289
• CID: 1415473
• Update Time: 2024-08-16

Benzo[b]thiophene-2-acetic acid, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-acetic acid, 5-chloro-

• Inchi： 1S/C10H7ClO2S/c11-7-1-2-9-6(3-7)4-8(14-9)5-10(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： LGAPNNJIUFULJU-UHFFFAOYSA-N
• SMILES： C12=CC=C(Cl)C=C1C=C(CC(O)=O)S2

Computed Properties

• Exact Mass: 225.98561

Experimental Properties

• Density: 1.487±0.06 g/cm3(Predicted)
• Boiling Point: 410.6±30.0 °C(Predicted)
• PSA: 37.3
• pka: 3.47±0.30(Predicted)